Cas no 2138123-30-3 (6-(Cyclopropylmethyl)-4-methylpyridin-3-amine)

• Product Name: 6-(Cyclopropylmethyl)-4-methylpyridin-3-amine
• CAS No: 2138123-30-3
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• CID: 5990177
• PubChem ID: 165491916
• Update Time: 2025-10-29

6-(Cyclopropylmethyl)-4-methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1154341
• 2138123-30-3
• 6-(cyclopropylmethyl)-4-methylpyridin-3-amine
• 6-(Cyclopropylmethyl)-4-methylpyridin-3-amine

• Inchi： 1S/C10H14N2/c1-7-4-9(5-8-2-3-8)12-6-10(7)11/h4,6,8H,2-3,5,11H2,1H3
• InChI Key： NJOVLIVTKZJJMI-UHFFFAOYSA-N
• SMILES： N1C=C(C(C)=CC=1CC1CC1)N

Computed Properties

• Exact Mass: 162.115698455g/mol
• Monoisotopic Mass: 162.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9Ų

Additional information on 6-(Cyclopropylmethyl)-4-methylpyridin-3-amine

Introduction to 6-(Cyclopropylmethyl)-4-methylpyridin-3-amine (CAS No. 2138123-30-3)

6-(Cyclopropylmethyl)-4-methylpyridin-3-amine, identified by its Chemical Abstracts Service (CAS) number 2138123-30-3, is a significant compound in the realm of pharmaceutical and biochemical research. This pyridine derivative has garnered attention due to its unique structural features and potential applications in drug discovery. The compound’s molecular structure incorporates a cyclopropylmethyl substituent at the 6-position and a methyl group at the 4-position of the pyridine ring, combined with an amine functional group at the 3-position. Such structural motifs are often explored for their ability to modulate biological pathways and interact with target proteins.

The relevance of 6-(Cyclopropylmethyl)-4-methylpyridin-3-amine is underscored by its role as a key intermediate in the synthesis of various pharmacologically active molecules. Pyridine derivatives are widely recognized for their versatility in medicinal chemistry, serving as scaffolds for compounds with diverse therapeutic effects. The presence of the cyclopropylmethyl group, in particular, has been associated with enhanced binding affinity and metabolic stability, attributes that are highly valued in drug development. This feature makes the compound a promising candidate for further exploration in the design of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 6-(Cyclopropylmethyl)-4-methylpyridin-3-amine and biological targets. Studies have demonstrated that the compound can engage with specific enzymes and receptors, potentially influencing pathways related to inflammation, neurotransmission, and metabolic regulation. For instance, research has suggested that derivatives of this molecule may exhibit inhibitory effects on certain kinases, which are critical in cancer biology. Such findings highlight the compound’s potential as a lead structure for developing targeted therapies.

The synthesis of 6-(Cyclopropylmethyl)-4-methylpyridin-3-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the cyclopropylmethyl group into the pyridine core typically necessitates specialized coupling techniques, such as palladium-catalyzed cross-coupling reactions. These methods allow for the efficient installation of complex substituents while maintaining regioselectivity. The subsequent functionalization at the 3-position with an amine group further demonstrates the compound’s synthetic adaptability, enabling further derivatization to produce analogs with tailored biological activities.

In vitro studies have begun to elucidate the pharmacological profile of 6-(Cyclopropylmethyl)-4-methylpyridin-3-amine. Preliminary data indicate that the compound exhibits moderate affinity for certain protein targets, suggesting its utility in modulating cellular processes. For example, interactions with G-protein coupled receptors (GPCRs) have been observed, which are integral to signal transduction pathways involved in numerous physiological functions. Additionally, its ability to interact with cytoplasmic enzymes has been noted, indicating potential effects on intracellular signaling cascades.

The chemical stability of 6-(Cyclopropylmethyl)-4-methylpyridin-3-amine is another critical consideration in its application within pharmaceutical research. The compound’s susceptibility to degradation under various conditions must be carefully evaluated to ensure its suitability for long-term storage and repeated use in synthetic protocols. Advances in chemical preservation techniques have improved the shelf life of such intermediates, making them more practical for industrial-scale production and laboratory-scale experimentation.

The role of 6-(Cyclopropylmethyl)-4-methylpyridin-3-amine extends beyond its use as an intermediate; it also serves as a building block for more complex molecules. By incorporating this scaffold into larger structures, researchers can explore new chemical spaces and identify compounds with enhanced pharmacological properties. The flexibility offered by its core structure allows for modifications at multiple positions, enabling fine-tuning of biological activity through structural optimization.

Future directions in the study of 6-(Cyclopropylmethyl)-4-methylpyridin-3-amine include exploring its potential in vivo effects through preclinical models. Investigating how this compound behaves within living systems will provide insights into its therapeutic efficacy and safety profile. Collaborative efforts between synthetic chemists and biologists are essential to translate laboratory findings into meaningful clinical applications.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for compounds like 6-(Cyclopropylmethyl)-4-methylpyridin-3-amine by enabling rapid testing against large libraries of biological targets. This approach has identified novel interactions that might not be apparent through traditional screening methods alone. By leveraging HTS data alongside traditional biochemical assays, researchers can prioritize promising candidates for further development.

The environmental impact of synthesizing and handling 6-(Cyclopropylmethyl)-4-methylpyridin-3-amine is also a consideration in modern pharmaceutical research. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption without compromising yield or purity. Such sustainable practices align with broader industry goals to promote environmentally responsible chemistry.

In conclusion, 6-(Cyclopropylmethyl)-4-methylpyridin-3-amine (CAS No. 2138123-30-3) represents a valuable asset in pharmaceutical research due to its structural complexity and potential biological activity. Its synthesis presents challenges that require innovative methodologies, while its interactions with biological targets offer opportunities for developing new therapeutic agents. As research continues to uncover new applications for this compound, it will remain a cornerstone in efforts to advance drug discovery and improve patient outcomes.